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Compound of Interest

Compound Name: (2-Methoxyethyl)benzene

Cat. No.: B124563 Get Quote

(2-Methoxyethyl)benzene: A Technical Overview
This guide provides a comprehensive overview of (2-Methoxyethyl)benzene, a significant

organic compound utilized in various industrial applications, particularly within the flavor and

fragrance industries. This document is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its chemical identity, properties, synthesis,

and analytical characterization.

Chemical Identity
IUPAC Name: (2-Methoxyethyl)benzene[1][2]

Synonyms: A variety of synonyms are used to refer to (2-Methoxyethyl)benzene in scientific

literature and commercial contexts. These include:

1-Methoxy-2-phenylethane[1][2][3][4]

2-Phenylethyl methyl ether[1][3][4]

Methyl phenethyl ether[3][4][5]

Benzene, (2-methoxyethyl)-[1][3][6]

β-Phenylethyl methyl ether[2][4]
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Kewda ether[3][4][5]

Methyl phenethyl oxide[3][4][5]

Phenylethyl methyl ether[3][4]

Methyl 2-phenethyl ether[3][4]

2-methoxy-ethyl-benzene[1]

Pandanol[7]

Physicochemical Properties
A summary of the key quantitative data for (2-Methoxyethyl)benzene is presented in the table

below for easy reference and comparison.

Property Value Source

Molecular Formula C9H12O [1][2][4][5][8]

Molecular Weight 136.19 g/mol [1][3][5]

CAS Number 3558-60-9 [2][4][5][8]

Appearance
Colorless to light yellow clear

liquid
[7][9]

Odor

Powerful, diffusive,

penetrating, warm, floral, rosy-

green

[7][10]

Density 0.95 g/cm³ [5]

Boiling Point 190 °C [5]

Flash Point 80 °C [5][7]

Water Solubility 0.25 g/L [1]

logP 2.17 [1]

Refractive Index 1.493 [8]
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Experimental Protocols
Synthesis of (2-Methoxyethyl)benzene via Williamson
Ether Synthesis
A common and effective method for the synthesis of (2-Methoxyethyl)benzene is the

Williamson ether synthesis. The following protocol is a general procedure that can be adapted

for this purpose.

Materials:

2-Phenylethanol

A suitable base (e.g., Sodium Hydride, Potassium Carbonate)

Methylating agent (e.g., Dimethyl sulfate, Methyl iodide)

Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF), Acetonitrile)

Diethyl ether

Saturated aqueous ammonium chloride solution

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Procedure:

Deprotonation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve 2-phenylethanol in the anhydrous solvent. Cool the solution in an ice

bath. Add the base portion-wise to the stirred solution. Allow the reaction to stir at room

temperature for a specified time to ensure complete formation of the alkoxide.
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Alkylation: Cool the reaction mixture again in an ice bath and add the methylating agent

dropwise. Allow the reaction to warm to room temperature and stir overnight.

Work-up: Quench the reaction by the slow addition of a saturated aqueous ammonium

chloride solution. Transfer the mixture to a separatory funnel and extract with diethyl ether.

Purification: Wash the combined organic layers sequentially with saturated aqueous sodium

bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Chromatography: Purify the crude product by flash column chromatography on silica gel

using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to yield

pure (2-Methoxyethyl)benzene.

Analytical Characterization
The identity and purity of the synthesized (2-Methoxyethyl)benzene can be confirmed using

various analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the

molecular weight of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To elucidate the proton environment of the molecule.

¹³C NMR: To identify the number and types of carbon atoms.

Infrared (IR) Spectroscopy: To identify the functional groups present, particularly the C-O-C

ether linkage.[11]

Visualizations
Synthesis Workflow of (2-Methoxyethyl)benzene
The following diagram illustrates the key steps in the synthesis of (2-Methoxyethyl)benzene
using the Williamson ether synthesis.
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Caption: Workflow for the synthesis of (2-Methoxyethyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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